Cas no 1536139-79-3 (3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

3-Fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is a fluorinated benzoic acid derivative featuring a reactive allyloxycarbonyl (Alloc) protecting group on the amino functionality. This compound is particularly valuable in synthetic organic chemistry, where the Alloc group serves as a versatile protecting group for amines, enabling selective deprotection under mild conditions using palladium catalysts. The fluorine substituent enhances its utility in medicinal chemistry by influencing electronic and steric properties, potentially improving binding affinity or metabolic stability in drug design. Its dual functionality—carboxylic acid and protected amine—makes it a useful intermediate for peptide synthesis, heterocycle formation, and other complex molecular architectures.
3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid structure
1536139-79-3 structure
Product Name:3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
CAS No:1536139-79-3
MF:C11H10FNO4
MW:239.199806690216
CID:6537609
PubChem ID:81505175
Update Time:2025-06-06

3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
    • 1536139-79-3
    • 3-fluoro-2-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
    • AKOS020083699
    • EN300-13692985
    • Inchi: 1S/C11H10FNO4/c1-2-6-17-11(16)13-9-7(10(14)15)4-3-5-8(9)12/h2-5H,1,6H2,(H,13,16)(H,14,15)
    • InChI Key: ARCRKWYEFLUNAR-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(C(=O)O)=C1NC(=O)OCC=C

Computed Properties

  • Exact Mass: 239.05938596g/mol
  • Monoisotopic Mass: 239.05938596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.6Ų

3-fluoro-2-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Pricemore >>

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